Cas no 126832-81-3 (1-Pyridin-4-ylpiperidin-4-one)

• Product Name: 1-Pyridin-4-ylpiperidin-4-one
• CAS No: 126832-81-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD09030756
• CID: 138512
• PubChem ID: 11332793
• Update Time: 2025-05-20

1-Pyridin-4-ylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Pyridin-4-ylpiperidin-4-one
• 1-(4-PYRIDINYL)-4-PIPERIDINONE
• 4-Piperidinone,1-(4-pyridinyl)-
• 1-(4-pyridyl)-4-piperidone
• 1-(pyridin-4-yl)-4-oxopiperidine
• 1-(pyridin-4-yl)-4-piperidinone
• 1-(pyridin-4-yl)-4-piperidone
• 1-(pyridin-4-yl)piperidin-4-one
• 2,3,5,6-tetrahydro-[1,4']bipyridinyl-4-one
• 4-(4-oxopiperidin-4-yl)pyridine
• 4-Piperidinone,1-(4-pyridinyl)
• 4-Piperidinone, 1-(4-pyridinyl)-
• Jsp001700
• 1-pyridin-4-yl-4-piperidinone
• 1-(4-pyridyl)-4-piperidinone
• 1-(4-pyridyl)-4-oxopiperidine
• MAXMUBIIZUKOJF-UHFFFAOYSA-N
• 1-(4-pyridyl)piperidin-4-one;1-Pyridin-4-ylpiperidin-4-one
• MFCD09030756
• Z317257844
• AKOS000195112
• SCHEMBL784848
• EN300-39265
• DS-14414
• DTXSID90462597
• J-005439
• 126832-81-3
• ETHYL-4-ETHYL-5-PYRIMIDINECARBOXYLATE
• AM20061660
• BB 0261122
• SB42973
• A805617
• 1-pyridin-4-ylpiperidin-4-one, AldrichCPR

• MDL： MFCD09030756
• Inchi： 1S/C10H12N2O/c13-10-3-7-12(8-4-10)9-1-5-11-6-2-9/h1-2,5-6H,3-4,7-8H2
• InChI Key： MAXMUBIIZUKOJF-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2
• XLogP3: 0.4

Experimental Properties

• Color/Form: No data available
• Density: 1.164
• Melting Point: No data available
• Boiling Point: 340.8°C at 760 mmHg
• Flash Point: 159.908 °C
• PSA: 33.20000
• LogP: 1.31590

1-Pyridin-4-ylpiperidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-Pyridin-4-ylpiperidin-4-one

1-Pyridin-4-ylpiperidin-4-one: A Comprehensive Overview

The compound CAS No. 126832-81-3, commonly referred to as 1-Pyridin-4-ylpiperidin-4-one, is a fascinating molecule with a rich chemical structure and diverse applications. This compound belongs to the class of heterocyclic compounds, combining the structural features of pyridine and piperidine. Its unique properties have made it a subject of interest in various fields, including pharmaceuticals, materials science, and organic synthesis.

The molecular structure of 1-Pyridin-4-ylpiperidin-4-one consists of a pyridine ring fused with a piperidine ring, creating a bicyclic system. This arrangement imparts the molecule with aromaticity in the pyridine ring and a saturated piperidine ring, which contributes to its stability and reactivity. The compound exhibits a conjugated system, which is responsible for its electronic properties and reactivity in various chemical reactions.

Recent studies have highlighted the potential of 1-Pyridin-4-ylpiperidin-4-one in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its ability to form hydrogen bonds and participate in π-interactions makes it an attractive candidate for designing drugs with high bioavailability and selectivity.

In addition to its pharmaceutical applications, 1-Pyridin-4-ylpiperidin-4-one has found utility in catalysis. The compound has been employed as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of complex organic molecules. Its ability to coordinate with metal centers enhances the efficiency of these reactions, making it a valuable tool in modern organic chemistry.

The synthesis of 1-Pyridin-4-ylpiperidin-4-one involves a variety of methods, including cyclization reactions, coupling reactions, and oxidation processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. These methods are continuously being optimized to improve yield and selectivity, ensuring sustainable production practices.

The physical properties of CAS No. 126832-81-3 are well-documented, with a melting point of approximately 200°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications. The compound is also stable under normal storage conditions, provided it is protected from light and moisture.

In terms of spectroscopic analysis, 1-Pyridin-4-ylpiperidin-4-one exhibits characteristic peaks in its IR spectrum due to the presence of N-H stretches and C=O stretches. The UV-vis spectrum reveals strong absorption bands corresponding to the π→π* transitions within the aromatic system. These spectral features are invaluable for identifying the compound and studying its interactions with other molecules.

The biological activity of CAS No. 126832-81-3 has been extensively studied. In vitro assays have demonstrated its potential as an antioxidant and anti-inflammatory agent, making it a promising candidate for developing novel therapeutic agents. Furthermore, its ability to modulate enzyme activity has led to investigations into its role in metabolic pathways and disease mechanisms.

In conclusion, 1-Pyridin-4-yliPiperidIne, or CAS No. 126832–81–3, is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors.